Cas no 104-81-4 (4-Methylbenzyl bromide)

• Product Name: 4-Methylbenzyl bromide
• CAS No: 104-81-4
• MF: C₈H₉Br
• MW: 185.061061620712
• MDL: MFCD00000181
• CID: 35292
• PubChem ID: 24891943
• Update Time: 2025-04-18

4-Methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-4-methylbenzene
• 1-(bromomethyl)-4-methyl-benzen
• alpha-bromo-p-xylen
• alpha-Bromo-p-xylol
• Benzene, 1-(bromomethyl)-4-methyl-
• -Bromo-p-xylene
• omega-Bromo-p-xylene
• p-(bromomethyl)toluene
• 4-Methylbenzyl bromide
• alpha-Bromo-p-xylene
• a-Bromo-p-xylene
• p-Methylbenzyl bromide
• p-Xylyl bromide
• α-BroMo-p-xylene
• 1-Bromomethyl-4-methylbenzene
• à-bromo-p-xylene
• p-xylylalpha-bromide
• 4-BROMOMETHYLTOLUENE
• 4-(Bromomethyl)toluene
• 1-(Bromomethyl)-4-Methyl-Benzene
• 4-Methylbenzylbromide
• p-Xylyl-alpha-bromide
• p-Xylyl alpha-bromide
• p-Xylene, alpha-bromo-
• p-Xylene, .alpha.-bromo-
• .alpha.-Bromo-p-xylol
• .alpha.-Bromo-p-xylene
• p-Xylyl-.alpha.-bromide
• EIN
• 4methylbenzyl bromide
• STR01086
• A831991
• V2DIK2AP5I
• NS00023323
• P-XYLYL BROMIDE [MI]
• 4-(methyl)benzyl bromide
• MFCD00000181
• HSDB 2193
• AKOS009158727
• 1-bromomethyl-4-methyl-benzene
• A24594
• 4-methyl benzyl bromide
• 1-(bromomethyl)-4-methyl-benzen;alpha-bromo-p-xylen
• AC-7078
• p-Xylylbromid
• 4-methybenzyl bromide
• .omega.-Bromo-p-xylene
• 4-Methylbenzyl bromide, 97%
• NSC 8050
• InChI=1/C8H9Br/c1-7-2-4-8(6-9)5-3-7/h2-5H,6H2,1H
• B0138
• NSC-8050
• para methylbenzyl bromide
• EINECS 203-240-6
• p-methyl benzyl bromide
• P-XYLYL .ALPHA.-BROMIDE
• 4-methyl-benzylbromide
• J-001269
• SCHEMBL121442
• 104-81-4
• NSC8050
• UNII-V2DIK2AP5I
• 4-methyl-benzyl bromide
• FT-0631577
• Q27291445
• DTXSID7059305
• 4-methylphenylmethyl bromide
• DB-000238
• pXylene, alphabromo
• DTXCID6032853
• 4(bromomethyl)toluene
• pXylyl alphabromide
• Benzene, 1(bromomethyl)4methyl
• alphaBromopxylene
• alphaBromopxylol
• p(Bromomethyl)toluene
• 1(Bromomethyl)4methylbenzene
• pXylylalphabromide
• pMethylbenzyl bromide

• MDL： MFCD00000181
• Inchi： 1S/C8H9Br/c1-7-2-4-8(6-9)5-3-7/h2-5H,6H2,1H3
• InChI Key： WZRKSPFYXUXINF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=CC=1
• BRN： 507389

Computed Properties

• Exact Mass: 183.98900
• Monoisotopic Mass: 183.988763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Liquid or crystalline
• Density: 1,324 g/cm3
• Melting Point: 34-36 °C (lit.)
• Boiling Point: 218-220 °C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: 1.5540 (estimate)
• Water Partition Coefficient: Almost insoluble
• PSA: 0.00000
• LogP: 2.88990
• Sensitiveness: Sensitive to light
• Solubility: It is soluble in acetone \ diethyl ether, volatile and hydrolyzable
• Merck: 10090
• FEMA: 3151

4-Methylbenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3417 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：8-19
• RTECS：CY9039300
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R34
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates